Cas no 1807193-84-5 (Methyl 2-cyano-5-fluoro-3-formylbenzoate)

• Product Name: Methyl 2-cyano-5-fluoro-3-formylbenzoate
• CAS No: 1807193-84-5
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 4795549
• Update Time: 2025-10-30

Methyl 2-cyano-5-fluoro-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-fluoro-3-formylbenzoate

• Inchi： 1S/C10H6FNO3/c1-15-10(14)8-3-7(11)2-6(5-13)9(8)4-12/h2-3,5H,1H3
• InChI Key： SIMOURIEGUVKAE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C(C#N)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-cyano-5-fluoro-3-formylbenzoate

Methyl 2-cyano-5-fluoro-3-formylbenzoate (CAS No. 1807193-84-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-5-fluoro-3-formylbenzoate, identified by its unique chemical identifier CAS No. 1807193-84-5, represents a significant compound in the realm of pharmaceutical chemistry. This organic molecule, characterized by its ester and cyano functional groups, has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both a cyano group and a formyl group makes it a valuable intermediate for the development of novel therapeutic agents.

The structural configuration of Methyl 2-cyano-5-fluoro-3-formylbenzoate, featuring a benzene ring substituted with a methyl ester, a cyano group at the 2-position, and a formyl group at the 3-position, contributes to its reactivity and utility in synthetic pathways. The electron-withdrawing nature of the cyano and formyl groups enhances its participation in condensation reactions, making it particularly useful in constructing heterocyclic scaffolds. This property has been exploited in recent years to develop inhibitors targeting various enzymatic pathways implicated in diseases such as cancer and inflammation.

In the context of contemporary pharmaceutical research, Methyl 2-cyano-5-fluoro-3-formylbenzoate has been employed as a precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its role in generating compounds that modulate kinases and other signaling proteins. The fluorine atom at the 5-position introduces lipophilicity and metabolic stability, which are critical factors in drug design. Recent advancements in medicinal chemistry have leveraged this compound to create derivatives with enhanced binding affinity and selectivity.

One notable application of Methyl 2-cyano-5-fluoro-3-formylbenzoate is in the development of antitumor agents. Researchers have utilized its reactive sites to construct molecules that interfere with critical pathways involved in cancer cell proliferation. The formyl group, for example, can participate in Schiff base formation with amino acids or peptides, leading to the development of novel chemotherapeutic agents. Similarly, the cyano group can be further functionalized to introduce additional pharmacophores, expanding the compound's potential therapeutic applications.

The incorporation of fluorine into pharmaceutical molecules is well-documented for its ability to improve pharmacokinetic properties. In Methyl 2-cyano-5-fluoro-3-formylbenzoate, the fluorine atom at the 5-position enhances the molecule's solubility and bioavailability while reducing susceptibility to metabolic degradation. This feature has been particularly beneficial in designing drugs that require prolonged circulation times or targeted delivery systems. Recent studies have highlighted its use in prodrugs designed to release active compounds at specific sites within the body.

Another area where Methyl 2-cyano-5-fluoro-3-formylbenzoate has shown promise is in the development of antimicrobial agents. The structural features of this compound allow for interactions with bacterial enzymes and cellular components, disrupting essential biological processes. For instance, derivatives derived from this intermediate have been investigated for their ability to inhibit bacterial gyrase and topoisomerase enzymes, which are crucial for DNA replication and transcription. Such findings underscore its potential as a scaffold for novel antibiotics targeting resistant strains.

The synthesis of Methyl 2-cyano-5-fluoro-3-formylbenzoate itself is an intricate process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that pharmaceutical-grade material is obtained for further applications. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been utilized to introduce the desired functional groups efficiently.

As research continues to evolve, the utility of Methyl 2-cyano-5-fluoro-3-formylbenzoate is expected to expand further. Innovations in computational chemistry and high-throughput screening are enabling researchers to rapidly identify new derivatives with enhanced pharmacological properties. The compound's versatility makes it an attractive candidate for library synthesis programs aimed at discovering next-generation therapeutics.

In conclusion, Methyl 2-cyano-5-fluoro-3-formylbenzoate (CAS No. 1807193-84-5) stands as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse applications across multiple therapeutic areas, from oncology to antimicrobial treatments. With ongoing advancements in synthetic chemistry and drug discovery methodologies, this compound is poised to play an increasingly significant role in the development of innovative medicines.